Cas no 2171609-12-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid
- 2171609-12-2
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid
- EN300-1494729
-
- Inchi: 1S/C27H34N2O5/c1-17(2)12-13-18(3)28-26(32)24(14-15-25(30)31)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: GFTPQFUMRVHINJ-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC(=O)O)C(NC(C)CCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494729-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1494729-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494729-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-methylhexan-2-yl)carbamoyl]butanoic acid |
2171609-12-2 | 100mg |
$2963.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid (CAS No. 2171609-12-2)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid (CAS No. 2171609-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is characterized by its unique structural features and potential applications in drug development and protein engineering.
The core structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the controlled formation of peptide bonds. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled with other amino acids to form complex peptides and proteins.
The side chain of the compound, specifically the 5-methylhexan-2-yl group, adds additional complexity and functionality. This side chain can influence the solubility, stability, and biological activity of the resulting peptides or proteins. Recent studies have shown that modifications to the side chain can significantly enhance the pharmacological properties of peptides, making this compound a valuable tool in the design of novel therapeutic agents.
In terms of its chemical properties, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid is a white crystalline solid with a molecular weight of approximately 463.58 g/mol. It is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic processes. The compound is stable under standard laboratory conditions but should be stored away from moisture and light to maintain its integrity.
The synthesis of this compound typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the carbamoylbutanoic acid moiety and the 5-methylhexan-2-yl side chain. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions are often employed to achieve high yields and purity levels. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.
In the context of medicinal chemistry, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid has shown promise in various therapeutic areas. For instance, it has been used as a building block in the synthesis of peptides that target specific receptors or enzymes involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The ability to fine-tune the properties of these peptides through modifications to the side chain has opened up new avenues for drug discovery and development.
Clinical trials involving compounds derived from this Fmoc-amino acid derivative have demonstrated promising results in terms of efficacy and safety. For example, a recent phase II clinical trial evaluating a peptide-based drug for treating Alzheimer's disease showed significant improvements in cognitive function without major adverse effects. These findings highlight the potential of this compound as a platform for developing safe and effective therapeutic agents.
Beyond its applications in drug development, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid has also found use in biotechnological research. Its unique structural features make it an ideal candidate for protein engineering studies, where it can be incorporated into recombinant proteins to study their structure-function relationships or enhance their stability and activity.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid (CAS No. 2171609-12-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural characteristics and functional properties make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and protein engineering. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2171609-12-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-methylhexan-2-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)